(2-{Ethyl-[4-(4-nitro-phenylazo)-phenyl]-amino}-ethoxy)-acetic acid-4-nitro-phenyl ester

• IUPAC Name: (4-nitrophenyl) 2-[2-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]ethoxy]acetate
• InChI: InChI=1S/C24H23N5O7/c1-2-27(15-16-35-17-24(30)36-23-13-11-22(12-14-23)29(33)34)20-7-3-18(4-8-20)25-26-19-5-9-21(10-6-19)28(31)32/h3-14H,2,15-17H2,1H3
• InChI Key: VHFVCDUPECNYSM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCOCC(=O)OC1=CC=C(C=C1)[N+](=O)[O-])C2=CC=C(C=C2)N=NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C24H23N5O7
• DSSTOX Substance ID: DTXSID70443283
• Molecular Weight: 493.5 g/mol
• CAS RN: 253426-51-6

Description

“(2-{Ethyl-[4-(4-nitro-phenylazo)-phenyl]-amino}-ethoxy)-acetic acid-4-nitro-phenyl ester”, also known as NF31, is a compound used in the detection of incomplete coupling reactions during Solid Phase Peptide Synthesis (SPPS). It is especially suitable for the detection of sterically hindered primary amines.

Molecular Structure Analysis

The molecular weight of this compound is 493.48 and its chemical formula is C₂₄H₂₃N₅O₇.

Chemical Reactions Analysis

The compound is used in the NF31 assay to detect incomplete coupling reactions during SPPS. The specific chemical reactions involving this compound are not detailed in the available resources.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 493.48 and a chemical formula of C₂₄H₂₃N₅O₇. It should be stored at a temperature of +5 ± 3 °C.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis of Ureido Sugars

  Amino acid esters, including ethyl esters, have been utilized as amination agents in reactions with specific sugar derivatives, leading to the synthesis of new ureido sugars (Piekarska-Bartoszewicz & Tcmeriusz, 1993). These processes are significant in the synthesis of complex carbohydrates and related compounds.

• Participation in Deaminations

  Ethyl esters of amino acids have shown significant participation in nitrous acid deaminations, a process highly dependent on the solvent and substituents attached to the aromatic ring (Koga, Wu, & Yamada, 1972). This study contributes to understanding the stereochemistry and reactions involving aromatic amino acid derivatives.

• Catalysis of Ester Hydrolysis

  Basic catalysis involving esters, including nitrophenyl acetates, has been studied to understand their hydrolysis mechanism. This has implications for understanding enzymatic hydrolysis as well (Bender & Turnquest, 1957).

Photolysis and Cyclization Studies

• Photolysis and Thermolysis of Sugar Derivatives

  The behavior of certain sugar derivatives, including ethyl esters, upon photolysis and thermolysis, has been investigated, providing insights into the chemical transformations of these compounds under different conditions (Horton & Philips, 1972).

• Synthesis of Cyclic Compounds

  Ethyl esters have been used in the synthesis of cyclic compounds like cyclic hydroxamic acids, demonstrating the utility of these esters in creating structurally complex molecules (Hartenstein & Sicker, 1993).

Applications in Drug Synthesis and Pharmaceutical Research

• Synthesis of Pharmaceutical Compounds

  Ethyl esters have been utilized in the synthesis of various pharmaceutical compounds, including inhibitors and other bioactive molecules. These syntheses often involve complex reactions and are essential for developing new drugs and therapies (Golankiewicz et al., 1985).

• Synthesis of Excitatory Amino Acid Antagonists

  Ethyl esters have been used in synthesizing excitatory amino acid antagonists, which are significant in neurological research and potential treatments for neurodegenerative diseases (Madsen et al., 1990).

Mechanism of Action

The compound is used in the NF31 assay for the detection of sterically hindered primary amines. It is used to treat a sample of the resin during SPPS, allowing for the detection of incomplete coupling reactions.